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Compound of Interest

Compound Name: Phenoxyacetone

Cat. No.: B1677642 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Phenoxyacetone, including detailed operational and disposal plans.

By adhering to these procedural steps, you can minimize risks and maintain a secure

workspace.

Physicochemical and Safety Data
Understanding the properties of Phenoxyacetone is the first step toward safe handling. The

following table summarizes key quantitative data.

Property Value Source

Molecular Formula C9H10O2 [1][2][3]

Molecular Weight 150.17 g/mol [1][2][4]

Appearance Liquid [1]

Boiling Point 229 - 230 °C [1][3]

Flash Point 85 °C (closed cup) [1][5][6]

Density 1.097 g/mL at 25 °C [1][3]

Solubility Soluble in Acetone, Ether [6]
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Hazard Identification and Personal Protective Equipment
(PPE)
Phenoxyacetone is classified as a combustible liquid and is harmful if inhaled.[4][5][6] It can

also cause skin and eye irritation and is very toxic to aquatic life with long-lasting effects.[2]

Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

PPE Category Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Must meet ANSI Z.87.1 1989

standard. A face shield is

recommended when there is a

risk of splashing.[2][4][7]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Inspect gloves for degradation

or punctures before each use.

Dispose of contaminated

gloves immediately after use in

accordance with applicable

laws and good laboratory

practices.[2][8]

Body Protection
Impervious clothing, such as a

flame-resistant lab coat.

Lab coats should be fully

buttoned to cover as much

skin as possible.[1][2][7]

Respiratory Protection

NIOSH-approved respirator

with an organic vapor

cartridge.

Required when working

outside a fume hood or in

poorly ventilated areas.[1][4][8]

Operational Plan for Handling Phenoxyacetone
A systematic approach is crucial for minimizing exposure and ensuring safety. The following

workflow outlines the procedural steps for handling Phenoxyacetone from preparation to

disposal.
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Step-by-Step Handling Procedures
1. Pre-Operational Checks:

Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

SDS for Phenoxyacetone.[1]

Ensure Proper Ventilation: All work with Phenoxyacetone should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[2][4]

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.[1][2][4]

Prepare for Spills: Have a spill kit readily available with absorbent, non-reactive material

(e.g., diatomite, universal binders).[2]

2. Handling and Experimental Protocol:

Grounding: When transferring, ensure all equipment is electrically bonded and grounded to

prevent static discharge.[9]

Avoid Inhalation and Contact: Handle the chemical carefully to avoid inhaling vapors or direct

contact with skin and eyes.[2][4]

Heat and Ignition Sources: Keep Phenoxyacetone away from heat, sparks, open flames,

and other sources of ignition.[1][4] "No Smoking" signs should be posted in the handling

area.[9]

3. Post-Handling and Cleanup:

Decontamination: After use, decontaminate all surfaces and equipment by scrubbing with

alcohol.[2]

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2]

Disposal Plan
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Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: Collect all Phenoxyacetone waste, including contaminated materials like

gloves and absorbent pads, in a suitable, labeled, and closed container.[1][2]

Segregation: Do not mix Phenoxyacetone waste with other waste streams.

Disposal: Dispose of the waste container through an approved hazardous waste disposal

plant, following all local, state, and federal regulations.[2][4]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[1][4]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing. Wash the affected area

with soap and water. Seek medical attention if

irritation persists.[1][2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][2][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.[2]

Contain: Contain the spillage using a non-combustible absorbent material like sand or earth.

[10] Prevent the spill from entering drains or waterways.[1]

Collect: Collect the absorbed material with an electrically protected vacuum cleaner or by

wet-brushing and place it in a suitable container for disposal.[1]

Clean: Clean the spill area thoroughly.
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By implementing these safety protocols, researchers can confidently handle Phenoxyacetone
while maintaining a high standard of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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